6-O-galloylglucose
6-O-galloylglucose
Brand Name:
Vulcanchem
CAS No.:
13186-19-1
VCID:
VC0084902
InChI:
InChI=1S/C13H16O10/c14-3-8(17)11(20)12(21)9(18)4-23-13(22)5-1-6(15)10(19)7(16)2-5/h1-3,8-9,11-12,15-21H,4H2/t8-,9+,11+,12+/m0/s1
SMILES:
C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O
Molecular Formula:
C13H16O10
Molecular Weight:
332.26 g/mol
6-O-galloylglucose
CAS No.: 13186-19-1
Main Products
VCID: VC0084902
Molecular Formula: C13H16O10
Molecular Weight: 332.26 g/mol
| CAS No. | 13186-19-1 |
|---|---|
| Product Name | 6-O-galloylglucose |
| Molecular Formula | C13H16O10 |
| Molecular Weight | 332.26 g/mol |
| IUPAC Name | [(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] 3,4,5-trihydroxybenzoate |
| Standard InChI | InChI=1S/C13H16O10/c14-3-8(17)11(20)12(21)9(18)4-23-13(22)5-1-6(15)10(19)7(16)2-5/h1-3,8-9,11-12,15-21H,4H2/t8-,9+,11+,12+/m0/s1 |
| Standard InChIKey | SMZJCCHIPATQCN-LUTQBAROSA-N |
| Isomeric SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OC[C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O |
| SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O |
| Canonical SMILES | C1=C(C=C(C(=C1O)O)O)C(=O)OCC(C(C(C(C=O)O)O)O)O |
| Synonyms | 6-O-galloyl-D-glucose 6-O-galloylglucose 6-O-galloylglucose, (beta-D-pyranose)-isomer 6-O-galloylglucose, (D-pyranose)-isome |
| PubChem Compound | 128839 |
| Last Modified | Nov 11 2021 |
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